Cas no 2227910-08-7 (rac-(1R,2S)-2-2-methyl-4-(trifluoromethyl)phenylcyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-2-methyl-4-(trifluoromethyl)phenylcyclopropan-1-amine
• CAS No: 2227910-08-7
• MF: C₁₁H₁₂F₃N
• MW: 215.214893341064
• CID: 6244649
• PubChem ID: 165977263
• Update Time: 2025-05-24

rac-(1R,2S)-2-2-methyl-4-(trifluoromethyl)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-2-methyl-4-(trifluoromethyl)phenylcyclopropan-1-amine
• rac-(1R,2S)-2-[2-methyl-4-(trifluoromethyl)phenyl]cyclopropan-1-amine
• 2227910-08-7
• EN300-1953475

• Inchi： 1S/C11H12F3N/c1-6-4-7(11(12,13)14)2-3-8(6)9-5-10(9)15/h2-4,9-10H,5,15H2,1H3/t9-,10+/m0/s1
• InChI Key： JXLNFNFAIJHIMI-VHSXEESVSA-N
• SMILES： FC(C1C=CC(=C(C)C=1)[C@@H]1C[C@H]1N)(F)F

Computed Properties

• Exact Mass: 215.09218387g/mol
• Monoisotopic Mass: 215.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2S)-2-2-methyl-4-(trifluoromethyl)phenylcyclopropan-1-amine

Exploring the Chemistry and Applications of rac-(1R,2S)-2-methyl-4-(trifluoromethyl)phenylcyclopropan-1-amine (CAS No: 2227910-08-7)

The compound rac-(1R,2S)-2-methyl-4-(trifluoromethyl)phenylcyclopropan-1-amine, identified by the CAS registry number 2227910-08-7, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclopropane derivatives, which have garnered attention due to their structural rigidity and reactivity. The presence of a trifluoromethyl group and a methyl substituent on the phenyl ring introduces interesting electronic and steric effects, making this compound a valuable subject for both academic research and industrial development.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug design. The rigid structure of cyclopropane rings can lead to favorable interactions with biological targets, such as enzymes and receptors. For instance, researchers have explored the use of cyclopropane derivatives in developing new antibiotics and anticancer agents. The trifluoromethyl group in this compound further enhances its chemical stability and bioavailability, making it a promising candidate for pharmacological applications.

The synthesis of rac-(1R,2S)-2-methyl-4-(trifluoromethyl)phenylcyclopropan-1-amine involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions or other ring-closing methodologies. The stereochemistry of the molecule is crucial for its biological activity, and recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure samples. This has been particularly beneficial for studying the compound's stereochemical effects on its pharmacokinetics and pharmacodynamics.

In terms of physical properties, rac-(1R,2S)-phenylcyclopropan-amine exhibits a melting point that is consistent with other cyclopropane-containing compounds. Its solubility in organic solvents is moderate, which is advantageous for its use in various chemical reactions. The compound's stability under thermal and oxidative conditions has also been evaluated, revealing its suitability for long-term storage and use in diverse chemical environments.

The application of this compound extends beyond pharmaceuticals. Its unique electronic properties make it a potential candidate for use in materials science, particularly in the development of advanced polymers and coatings. Researchers have also investigated its role as a catalyst in certain organic transformations, leveraging its ability to stabilize transition states through steric and electronic interactions.

In conclusion, rac-(1R,2S)-phenylcyclopropan-amine (CAS No: 2227910-08-7) stands out as a versatile compound with a wide range of applications. Its structural features, including the trifluoromethyl group and methyl substituent, contribute to its unique chemical behavior and make it an invaluable tool for chemists across various disciplines. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.